Cas no 1550367-95-7 (3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole)
1550367-95-7 structure
Product Name:3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole
CAS No:1550367-95-7
MF:C11H12BrN3
MW:266.13708114624
CID:4609443
Update Time:2023-08-10
3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
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- 3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole
- 3-(3-bromophenyl)-4-propan-2-yl-1,2,4-triazole
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- Inchi: 1S/C11H12BrN3/c1-8(2)15-7-13-14-11(15)9-4-3-5-10(12)6-9/h3-8H,1-2H3
- InChI Key: SOEMDKWWPUWCSQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=NN=CN1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- XLogP3: 2.5
- Topological Polar Surface Area: 30.7
3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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